Cas no 1781671-37-1 ((3-Methyl-1-benzofuran-7-yl)methanol)

• Product Name: (3-Methyl-1-benzofuran-7-yl)methanol
• CAS No: 1781671-37-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD28516809
• CID: 5562763
• PubChem ID: 84651346
• Update Time: 2025-08-05

(3-Methyl-1-benzofuran-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1781671-37-1
• (3-methyl-1-benzofuran-7-yl)methanol
• EN300-19537429
• (3-Methyl-1-benzofuran-7-yl)methanol

• MDL： MFCD28516809
• Inchi： 1S/C10H10O2/c1-7-6-12-10-8(5-11)3-2-4-9(7)10/h2-4,6,11H,5H2,1H3
• InChI Key： UIZTUYXDUIGXOH-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=CC=C(CO)C1=2

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (3-Methyl-1-benzofuran-7-yl)methanol

(3-Methyl-1-benzofuran-7-yl)methanol: Structural Insights and Emerging Applications in Chemical Biology

Recent advancements in synthetic methodology have brought renewed attention to (3-Methyl-1-benzofuran-7-yl)methanol, a benzofuran derivative with the CAS registry number 1781671-37-1. This compound represents a unique structural motif where a methyl group is positioned at the 3-position of the benzofuran ring system, while the hydroxymethyl substituent occupies the 7-position. This spatial arrangement creates distinct electronic properties and conformational flexibility that underpin its emerging roles in drug discovery programs targeting neurodegenerative disorders and oncology.

Structural characterization studies using X-ray crystallography (Journal of Organic Chemistry, 2023) revealed that the benzofuran core adopts a planar geometry stabilized by aromaticity, with the methyl group inducing steric hindrance at the 3-position. This steric environment is critical for binding interactions observed in recent enzyme inhibition assays. The hydroxymethyl group at position 7 provides both hydrogen bonding capacity and hydroxyl acidity, features that enable reversible interactions with protein targets through multiple binding modes.

Synthetic chemists have developed novel protocols to access this compound efficiently. A 2024 study in Organic Letters demonstrated a palladium-catalyzed Stille coupling approach that achieves >95% yield under mild conditions. This method employs a tetrabutylstannane derivative as the coupling partner, enabling scalable synthesis for preclinical testing. The optimized synthesis incorporates microwave-assisted techniques to reduce reaction times by 60% compared to traditional methods, reflecting current trends toward sustainable process development.

In pharmacological studies published in Nature Communications (2024), this compound demonstrated selective inhibition of γ-secretase complex activity with an IC50 value of 0.8 μM. Unlike earlier non-selective inhibitors, its unique benzofuran scaffold allows preferential binding to the catalytic site without disrupting endogenous Notch signaling pathways. This selectivity profile has sparked interest in its potential application for Alzheimer's disease treatment, where γ-secretase modulation remains a key therapeutic target.

Cancer research applications are also emerging through investigations into its effects on tumor microenvironment dynamics. A collaborative study between MIT and Scripps researchers (Cell Chemical Biology, 2024) revealed that this compound induces apoptosis in triple-negative breast cancer cells through dual mechanisms: mitochondrial depolarization and suppression of NF-kB signaling. The hydroxymethyl moiety's redox activity appears critical for these effects, creating reactive oxygen species that disrupt cellular redox homeostasis without affecting normal epithelial cells at therapeutic concentrations.

Structural analog design efforts are leveraging computational docking studies to optimize these properties. Quantum mechanical calculations published in JACS (2024) identified key hydrogen bond interactions between the benzofuran π-system and aspartic acid residues at enzyme active sites. These insights are guiding iterative synthesis of derivatives with enhanced pharmacokinetic profiles, including improved BBB permeability through modification of the methyl substituent's steric parameters.

Clinical translation efforts are currently focused on developing prodrug formulations to address solubility limitations observed during initial in vivo studies. Researchers at University College London have reported successful conjugation strategies using PEG-based linkers that maintain biological activity while achieving plasma half-lives exceeding 4 hours in murine models (Advanced Therapeutics, 2024). These advancements position this compound as a promising lead candidate for next-generation targeted therapies.